Cas no 1807300-97-5 (Ethyl 4-cyano-5-fluoropyridine-2-acetate)

• Product Name: Ethyl 4-cyano-5-fluoropyridine-2-acetate
• CAS No: 1807300-97-5
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 4903917
• Update Time: 2025-07-02

Ethyl 4-cyano-5-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-fluoropyridine-2-acetate

• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)4-8-3-7(5-12)9(11)6-13-8/h3,6H,2,4H2,1H3
• InChI Key： MLHFLFDJTKJKQM-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 0.9
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-5-fluoropyridine-2-acetate

Recent Advances in the Study of Ethyl 4-cyano-5-fluoropyridine-2-acetate (CAS: 1807300-97-5) and Its Applications in Chemical Biology and Medicine

Ethyl 4-cyano-5-fluoropyridine-2-acetate (CAS: 1807300-97-5) is a fluorinated pyridine derivative that has garnered significant attention in chemical biology and medicinal chemistry due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research briefing provides an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications in drug discovery.

The compound's structural features, including the cyano and fluorine substituents, contribute to its unique electronic properties and reactivity. Recent synthetic methodologies have focused on optimizing the preparation of Ethyl 4-cyano-5-fluoropyridine-2-acetate to improve yield and purity, which is critical for its downstream applications. Advances in catalytic systems and green chemistry approaches have been particularly noteworthy, with several studies reporting efficient, scalable routes to this building block.

In medicinal chemistry, Ethyl 4-cyano-5-fluoropyridine-2-acetate has been employed as a precursor for the synthesis of novel heterocyclic compounds with potential anticancer and anti-inflammatory activities. A 2023 study demonstrated its utility in constructing pyrido[2,3-d]pyrimidine derivatives that exhibited potent inhibition of specific protein kinases involved in tumor progression. The fluorine atom at the 5-position was found to significantly enhance binding affinity to target proteins through favorable interactions with hydrophobic pockets in the active site.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results, with improved metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of the cyano group has been associated with enhanced target selectivity, reducing off-target effects in cellular assays. These findings suggest that Ethyl 4-cyano-5-fluoropyridine-2-acetate may serve as a valuable template for developing next-generation targeted therapies with improved safety profiles.

Recent computational studies have provided insights into the molecular interactions of compounds derived from this scaffold, facilitating rational drug design approaches. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models have identified key structural modifications that can optimize both potency and drug-like properties. These in silico approaches, combined with experimental validation, are accelerating the discovery of novel bioactive molecules based on this chemical framework.

Beyond pharmaceutical applications, Ethyl 4-cyano-5-fluoropyridine-2-acetate has found use in chemical biology as a versatile probe for studying enzyme mechanisms and protein-ligand interactions. Its fluorescence properties, enhanced by the cyano substituent, make it particularly useful for developing activity-based probes and imaging agents. Recent work has demonstrated its incorporation into fluorescent tags for real-time monitoring of biological processes in live cells.

Looking forward, the continued exploration of Ethyl 4-cyano-5-fluoropyridine-2-acetate and its derivatives is expected to yield new therapeutic candidates and chemical tools. Current research directions include the development of bifunctional molecules that combine targeting and imaging capabilities, as well as the investigation of its potential in addressing drug resistance mechanisms. As synthetic methodologies become more refined and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in both drug discovery and chemical biology research.